Cas no 870849-66-4 ((1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine)
870849-66-4 structure
Product Name:(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
CAS No:870849-66-4
MF:C9H12FNO
MW:169.196085929871
MDL:MFCD06761862
CID:720358
PubChem ID:7016603
Update Time:2024-12-09
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-(3-Fluoro-4-methoxyphenyl)ethanamine
- (1S)-(3-Fluoro-4-methoxyphenyl)ethylamine
- Benzenemethanamine,3-fluoro-4-methoxy-a-methyl-, (aS)-
- 870849-66-4
- Benzenemethanamine, 3-fluoro-4-methoxy--methyl-, (S)-
- A841944
- DS-6617
- SCHEMBL1239665
- Benzenemethanamine,3-fluoro-4-methoxy-a-methyl-,(aS)-
- DTXSID50426872
- VJ0
- (1S)-1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine
- EN300-1840969
- (1S)-1-(3-fluoro-4-methoxyphenyl)ethanamine
- MFCD06761862
- AKOS015851962
- (S)-1-(3-FLUORO-4-METHOXYPHENYL)ETHAN-1-AMINE
- G79740
- (1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
-
- MDL： MFCD06761862
- Inchi： 1S/C9H12FNO/c1-6(11)7-3-4-9(12-2)8(10)5-7/h3-6H,11H2,1-2H3/t6-/m0/s1
- InChI Key： WGUPBBABCUKYCC-LURJTMIESA-N
- SMILES： FC1=C(C=CC(=C1)[C@H](C)N)OC
Computed Properties
- Exact Mass: 169.090292168g/mol
- Monoisotopic Mass: 169.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 244.3±30.0 °C at 760 mmHg
- Flash Point: 101.6±24.6 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115961-250mg |
(S)-1-(3-Fluoro-4-methoxyphenyl)ethanamine |
870849-66-4 | 95% | 250mg |
$262.60 | 2023-08-31 | |
| Alichem | A019115961-1g |
(S)-1-(3-Fluoro-4-methoxyphenyl)ethanamine |
870849-66-4 | 95% | 1g |
$656.50 | 2023-08-31 | |
| Alichem | A019115961-5g |
(S)-1-(3-Fluoro-4-methoxyphenyl)ethanamine |
870849-66-4 | 95% | 5g |
$2047.50 | 2023-08-31 | |
| TRC | F402530-10mg |
(S)-1-(3-Fluoro-4-methoxyphenyl)ethylamine |
870849-66-4 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F402530-50mg |
(S)-1-(3-Fluoro-4-methoxyphenyl)ethylamine |
870849-66-4 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | F402530-100mg |
(S)-1-(3-Fluoro-4-methoxyphenyl)ethylamine |
870849-66-4 | 100mg |
$ 160.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II434-250mg |
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
870849-66-4 | 95+% | 250mg |
2433CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II434-100mg |
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
870849-66-4 | 95+% | 100mg |
1525CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II434-1g |
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
870849-66-4 | 95+% | 1g |
6084CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | II434-5g |
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine |
870849-66-4 | 95+% | 5g |
18252CNY | 2021-05-08 |
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:870849-66-4)(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
Order Number:A841944
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:54
Price ($):250.0/673.0
Email:sales@amadischem.com
(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:870849-66-4)(1S)-1-(3-fluoro-4-methoxyphenyl)ethan-1-amine
Purity:99%/99%
Quantity:250mg/1g
Price ($):250.0/673.0